Cas no 1086386-59-5 (6-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine
• CAS No: 1086386-59-5
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 97804
• PubChem ID: 46741435
• Update Time: 2025-04-18

6-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-chloro-N-(4-pyridinylmethyl)-
• 6-Chloro-N-(4-pyridinylmethyl)-4-pyrimidinamine
• 6-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine
• 1086386-59-5
• (6-Chloro-pyrimidin-4-yl)-pyridin-4-ylmethyl-amine
• KHHGCFDOIVUOTF-UHFFFAOYSA-N
• F9995-1086
• SCHEMBL3948180
• AKOS010531775
• DTXSID201244702
• DB-084281

• MDL： MFCD11655643
• Inchi： 1S/C10H9ClN4/c11-9-5-10(15-7-14-9)13-6-8-1-3-12-4-2-8/h1-5,7H,6H2,(H,13,14,15)
• InChI Key： KHHGCFDOIVUOTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 220.05177
• Monoisotopic Mass: 220.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 50.7
• LogP: 2.21010

6-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)